rac-(3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride, cis

Specification

• CAS No.: 2742623-66-9
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol
• IUPAC Name: (3S,4R)-1-methylpyrrolidine-3,4-diol;hydrochloride
• Standard InChI: InChI=1S/C5H11NO2.ClH/c1-6-2-4(7)5(8)3-6;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+
• Standard InChI Key: AKIOTUXCRWQPJG-JEVYUYNZSA-N
• Isomeric SMILES: CN1C[C@H]([C@H](C1)O)O.Cl
• Canonical SMILES: CN1CC(C(C1)O)O.Cl

Introduction

rac-(3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride, cis is a hydrochloride salt of a chiral compound, specifically a diol derivative of pyrrolidine. This compound is notable for its stereochemistry and potential applications in pharmaceutical and chemical research. The "cis" designation indicates the relative positions of the hydroxyl groups on the pyrrolidine ring.

Safety and Handling

• Chemical Safety: The hydrochloride salt is expected to be more soluble in water than the parent compound, which could affect its handling and storage. It may cause skin and eye irritation, similar to other hydrochloride salts.

• Hazards: Specific hazard information for this compound is limited, but general precautions for handling hydrochloride salts should be taken, including wearing protective gloves and eyewear.

Potential Applications

• Pharmaceutical Applications: Pyrrolidine derivatives have been explored for their potential in modulating neurotransmitter systems, which could lead to applications in neurological disorders.

• Chemical Synthesis: The compound's stereochemistry makes it an interesting candidate for studying enantioselective reactions and asymmetric synthesis methods.

Data Tables

Property	Value
Molecular Formula (Parent Compound)	C5H11NO2
Molecular Weight (Parent Compound)	117.15 g/mol
Synonyms	(3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride, cis
Hazards	Potential skin and eye irritation